Cas no 1806532-05-7 (3-Iodo-4-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1806532-05-7
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4907252
• Update Time: 2025-08-05

3-Iodo-4-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F3IN2O2/c7-6(8,9)5-4(10)3(12(13)14)1-2-11-5/h1-2H
• InChI Key： MPNBXAYHOWPRKA-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine

3-Iodo-4-nitro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Iodo-4-nitro-2-(trifluoromethyl)pyridine (CAS No. 1806532-05-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique structure, which includes an iodine atom, a nitro group, and a trifluoromethyl group substituted on a pyridine ring. The combination of these functional groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine involves a series of intricate reactions, including nucleophilic aromatic substitution, nitration, and fluorination processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time and energy required for its preparation.

One of the most promising applications of 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine lies in its potential as a precursor for drug development. The compound's ability to act as a versatile building block has been leveraged in the design of novel pharmaceutical agents targeting various diseases. For example, studies have shown that derivatives of this compound exhibit potent anti-tumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation.

In addition to its role in medicinal chemistry, 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The presence of the trifluoromethyl group in 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine contributes significantly to its chemical stability and reactivity. This group not only imparts strong electron-withdrawing effects but also enhances the molecule's resistance to hydrolysis and oxidation. Such properties make it ideal for use in harsh chemical environments, such as those encountered in industrial catalysis or high-performance coatings.

From a safety standpoint, 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine exhibits moderate toxicity levels, which are typical for compounds containing nitro groups. However, its handling requires adherence to standard laboratory safety protocols to minimize exposure risks. Researchers have also investigated its environmental impact, with findings indicating that it undergoes efficient biodegradation under aerobic conditions, reducing potential ecological concerns.

Looking ahead, the continued exploration of 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine is expected to unlock new avenues for its application across diverse industries. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative solutions that leverage this compound's unique attributes. As research progresses, it is anticipated that 3-Iodo-4-nitro-2-(trifluoromethyl)pyridine will play an increasingly pivotal role in advancing both scientific understanding and practical technologies.